2,4-Dichloro-N-(2-methylbenzyl)aniline
Overview
Description
2,4-Dichloro-N-(2-methylbenzyl)aniline is a chemical compound with the molecular formula C14H13Cl2N . It has a molecular weight of 266.17 . This compound is used in proteomics research .
Molecular Structure Analysis
The InChI code for 2,4-Dichloro-N-(2-methylbenzyl)aniline is1S/C14H13Cl2N/c1-10-4-2-3-5-11(10)9-17-14-7-6-12(15)8-13(14)16/h2-8,17H,9H2,1H3 . This code provides a specific representation of the molecule’s structure.
Scientific Research Applications
Proteomics Research
2,4-Dichloro-N-(2-methylbenzyl)aniline: is utilized in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions . This compound may be used as a reagent or a building block in synthesizing peptides or small molecules that interact with proteins, aiding in the identification and understanding of protein function.
Biochemical Assays
In biochemical assays, this chemical serves as a standard or a reactant. It’s particularly valuable in assays that measure enzyme activity where it might act as a substrate or inhibitor, providing insights into enzyme kinetics and inhibition mechanisms .
Medicinal Chemistry
As a compound with a benzylamine moiety, 2,4-Dichloro-N-(2-methylbenzyl)aniline is significant in medicinal chemistry for drug design and discovery. It could be a precursor in synthesizing potential pharmacologically active molecules, contributing to the development of new medications .
Material Science
In material science, this compound can be used to synthesize novel organic compounds that may have unique physical properties, making them suitable for creating new types of materials or coatings with specific desired characteristics .
Analytical Chemistry
2,4-Dichloro-N-(2-methylbenzyl)aniline: might be used as a reference compound in analytical chemistry to calibrate instruments or validate methods. Its distinct chemical structure allows for precise measurements and comparisons in spectroscopic analysis .
Agricultural Chemistry
This chemical could play a role in agricultural chemistry, particularly in the synthesis of new compounds that could act as pesticides or herbicides. Its structure allows for the creation of derivatives that might interact with biological targets in pests or weeds .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,4-dichloro-N-[(2-methylphenyl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2N/c1-10-4-2-3-5-11(10)9-17-14-7-6-12(15)8-13(14)16/h2-8,17H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSLMYBHYWHZBAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
